Cas no 2091696-32-9 (2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde)

• Product Name: 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde
• CAS No: 2091696-32-9
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5045755
• Update Time: 2025-11-01

2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde
• 2-(4-pyridin-4-ylpyrazol-1-yl)acetaldehyde
• 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde

• Inchi： 1S/C10H9N3O/c14-6-5-13-8-10(7-12-13)9-1-3-11-4-2-9/h1-4,6-8H,5H2
• InChI Key： BIBXXHZIFABZIA-UHFFFAOYSA-N
• SMILES： O=CCN1C=C(C=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8

Additional information on 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde

2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde: A Comprehensive Overview

The compound CAS No 2091696-32-9, also known as 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and diverse functionalities. The structure of this molecule comprises a pyrazole ring fused with a pyridine moiety, making it a valuable substrate for further chemical modifications and explorations.

Recent studies have highlighted the importance of heterocyclic compounds like 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde in drug discovery and development. The pyrazole ring, in particular, has been shown to exhibit interesting biological activities, including antioxidant, anti-inflammatory, and anticancer properties. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The synthesis of CAS No 2091696-32-9 involves a multi-step process that typically starts with the preparation of the pyridine derivative. The subsequent formation of the pyrazole ring is achieved through a condensation reaction involving an aldehyde and an amine. This approach not only ensures high yield but also allows for fine-tuning of the molecule's properties by introducing various substituents on the pyridine or pyrazole rings.

One of the most intriguing aspects of 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde is its reactivity under different chemical conditions. For instance, the aldehyde group can undergo various transformations, such as oxidation to carboxylic acid or reduction to an alcohol, depending on the reaction conditions. These transformations open up avenues for exploring its applications in organic synthesis and material science.

In terms of spectroscopic analysis, this compound exhibits characteristic absorption bands in the UV-vis spectrum due to the conjugated system formed by the pyridine and pyrazole rings. Such features make it a promising candidate for use in optoelectronic materials, where absorption properties are critical.

Furthermore, computational studies have provided insights into the electronic structure and stability of CAS No 2091696-32-9. These studies reveal that the molecule has a relatively low energy gap between its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which is advantageous for applications in semiconductor devices.

In conclusion, 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)acetaldehyde represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique structure, coupled with its reactivity and electronic properties, positions it as a valuable compound for both academic research and industrial development.